Cas no 1000341-57-0 (3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester)

3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester is a heterocyclic organic compound featuring a dichloro-substituted indazole core with a methyl ester functional group. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dichloro substitution enhances electrophilic character, facilitating selective modifications at the indazole scaffold. The methyl ester group offers versatility for hydrolysis or transesterification, enabling conversion to carboxylic acid or other ester derivatives. Its well-defined molecular architecture ensures consistency in synthetic applications, particularly in the development of biologically active compounds. The compound’s stability under standard conditions further supports its utility in research and industrial processes.
3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester structure
1000341-57-0 structure
Product Name:3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester
CAS No:1000341-57-0
MF:C9H6Cl2N2O2
MW:245.062139987946
CID:2620164
PubChem ID:24729361
Update Time:2025-10-30

3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,7-dichloro-1H-indazole-5-carboxylate
    • 1000341-57-0
    • 3,7-Dichloro-5-(1H)indazole carboxylic acid methyl ester
    • DTXSID301251621
    • 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester
    • Inchi: 1S/C9H6Cl2N2O2/c1-15-9(14)4-2-5-7(6(10)3-4)12-13-8(5)11/h2-3H,1H3,(H,12,13)
    • InChI Key: PSIGTFZGKWSTKX-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)OC)=CC2=C(NN=C21)Cl

Computed Properties

  • Exact Mass: 243.980633g/mol
  • Monoisotopic Mass: 243.980633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 245.06g/mol
  • XLogP3: 3
  • Topological Polar Surface Area: 55

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 417.4±40.0 °C at 760 mmHg
  • Flash Point: 206.2±27.3 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester Security Information

3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D437323-1mg
3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester
1000341-57-0
1mg
$ 50.00 2022-06-05
TRC
D437323-2mg
3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester
1000341-57-0
2mg
$ 65.00 2022-06-05
TRC
D437323-10mg
3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester
1000341-57-0
10mg
$ 135.00 2022-06-05

Additional information on 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester

Comprehensive Overview of 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester (CAS No. 1000341-57-0)

3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester (CAS No. 1000341-57-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This indazole derivative is characterized by the presence of two chlorine atoms at the 3 and 7 positions, along with a methyl ester group, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and stability. With the growing demand for small molecule therapeutics, 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester has emerged as a key building block in medicinal chemistry. Its synthetic utility is further highlighted by its compatibility with various cross-coupling reactions, enabling the creation of diverse derivatives for biological screening.

In recent years, the scientific community has focused on optimizing the synthesis route for this compound to improve yield and purity. Advances in green chemistry have also influenced its production, with researchers exploring catalytic methods to reduce waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in crop protection. As the agrochemical industry seeks novel pest control agents, derivatives of 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester are being evaluated for their efficacy against resistant insect species. This application addresses the global challenge of food security, a hot topic in both academic and industrial circles.

From a regulatory perspective, the compound's safety profile and environmental impact are under continuous review. Compliance with REACH and other international standards ensures its responsible use in various applications. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its purity and stability, meeting the stringent requirements of quality control protocols.

In summary, 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester (CAS No. 1000341-57-0) represents a promising candidate for multiple industries. Its structural versatility, combined with ongoing research into its applications, positions it as a valuable tool for scientists addressing some of today's most pressing challenges in health and agriculture.

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